Cas no 1502-46-1 (1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione)

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione is a nitrogen-rich heterocyclic compound characterized by its fused polycyclic structure. Its high nitrogen content and stable aromatic framework make it a compound of interest in materials science, particularly for applications requiring energetic or thermally stable materials. The presence of multiple carbonyl and imino groups contributes to its potential utility as a precursor in synthetic chemistry or as a ligand in coordination chemistry. Its rigid, planar structure may also lend itself to applications in supramolecular chemistry or as a building block for advanced polymeric materials. The compound's unique electronic properties warrant further investigation for specialized industrial or research applications.
1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione structure
1502-46-1 structure
Product Name:1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
CAS No:1502-46-1
MF:C6H3N7O3
MW:221.133118867874
CID:222019
PubChem ID:291317
Update Time:2025-06-07

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Chemical and Physical Properties

Names and Identifiers

    • 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
    • 2,5,8-Trihydroxy-1,3,4,6,7,9,9b-heptaaza-9bH-phenalene
    • 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
    • 2,6,10-Trihydroxy-symm.-heptazin
    • cyamelluric acid
    • cyameluric acid
    • Cyamelursaeure
    • FC54F41J58
    • CS-0170525
    • 9Bh-1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
    • CHEBI:38054
    • CHEBI:38050
    • NSC156433
    • PBKYCCOBOHDCIT-UHFFFAOYSA-N
    • DTXSID80164492
    • 2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1,4,8-triene-3,7,11-trione
    • YSZC1330
    • BAS 00721841
    • 2,4,6,8,10,12,13-heptaazatricyclo[7.3.1.0?,??]trideca-1,3,5,7,9,11-hexaene-3,7,11-triol
    • 1,3,3a1,4,6,7,9-heptaazaphenalene-2,5,8-triol
    • 2,5,8-TRIHYDROXY-1,3,4,6,7,9,9B-HEPTAAZAPHENALENE
    • NSC-156433
    • SCHEMBL12631716
    • NSC 156433
    • UNII-FC54F41J58
    • CHEBI:38052
    • 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8(1H,4H,7H)-trione
    • 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-triol #
    • 1502-46-1
    • 1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8(1H,3H,6H)-trione
    • AKOS000636934
    • HMS1674O10
    • AG-690/12767609
    • 2,4,6,8,10,12,13-HEPTAAZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1,4,8-TRIENE-3,7,11-TRIONE
    • G70157
    • Inchi： 1S/C6H3N7O3/c14-4-7-1-8-5(15)10-3-12-6(16)11-2(9-4)13(1)3/h(H3,7,8,9,10,11,12,14,15,16)
    • InChI Key： PBKYCCOBOHDCIT-UHFFFAOYSA-N
    • SMILES： O=C1NC2=NC(N=C3NC(N=C(N1)N23)=O)=O

Computed Properties

  • Exact Mass: 221.03000
  • Monoisotopic Mass: 221.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Density: 2.96
  • Boiling Point: 513.6°C at 760 mmHg
  • Flash Point: 264.4°C
  • Refractive Index: 2.493
  • PSA: 141.66000
  • LogP: -2.65760

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1241165-100mg
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8-triol
 1502-46-1 98%
100mg
 ￥1101.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1241165-250mg
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8-triol
 1502-46-1 98%
250mg
 ￥2152.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1241165-1g
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8-triol
 1502-46-1 98%
1g
 ￥5775.00 2023-11-21
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
OLB522323-1g
1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 95%
1g
 ¥2700 2023-11-08
1PlusChem
1P007GZL-100mg
1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
100mg
 $99.00 2024-06-20
1PlusChem
1P007GZL-250mg
1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
250mg
 $165.00 2024-06-20
1PlusChem
1P007GZL-1g
1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
1g
 $467.00 2024-06-20
Ambeed
A1195851-100mg
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
100mg
 $99.0 2025-03-03
Ambeed
A1195851-250mg
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
250mg
 $168.0 2025-03-03
Ambeed
A1195851-1g
1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
 1502-46-1 98%
1g
 $453.0 2025-03-03

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1502-46-1)1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
Order Number:A1248939
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:06
Price ($):408/151
Email:sales@amadischem.com

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Related Literature

1502-46-1 (1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1502-46-1)1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
A1248939
Purity:99%/99%
Quantity:1g/250mg
Price ($):408/151
Email